N-(sec-butyl)-1-azocanecarboxamide

• IUPAC Name: N-butan-2-ylazocane-1-carboxamide
• InChI: InChI=1S/C12H24N2O/c1-3-11(2)13-12(15)14-9-7-5-4-6-8-10-14/h11H,3-10H2,1-2H3,(H,13,15)
• InChI Key: NGZOPSUJVFCEIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)N1CCCCCCC1
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol

Description

N-(sec-butyl)-1-azocanecarboxamide, also known as SR95531, is a selective antagonist of GABAA receptors. This compound has been extensively used in scientific research to investigate the role of GABAergic neurotransmission in various physiological and pathological conditions.

Scientific Research Applications

N-(sec-butyl)-1-azocanecarboxamide is widely used in scientific research to investigate the role of GABAergic neurotransmission in various physiological and pathological conditions. It has been used to study the effects of GABAergic drugs on anxiety, depression, epilepsy, and other neurological disorders. This compound has also been used to investigate the role of GABAergic neurotransmission in the regulation of sleep, memory, and learning.

Mechanism of Action

N-(sec-butyl)-1-azocanecarboxamide selectively blocks the binding of GABA to GABAA receptors, which are ligand-gated ion channels that mediate inhibitory neurotransmission in the brain. By blocking GABA binding, this compound prevents the opening of the ion channel and inhibits the inhibitory effects of GABA on neuronal activity. This results in increased excitability of neurons and can lead to seizures and other neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in various experimental systems. In vitro studies have shown that this compound can block the inhibitory effects of GABA on neuronal activity, leading to increased excitability of neurons. In vivo studies have shown that this compound can induce seizures and other neurological symptoms in animals. This compound has also been shown to have anxiogenic effects in some experimental systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-1-azocanecarboxamide in lab experiments is its high selectivity for GABAA receptors, which allows for specific manipulation of GABAergic neurotransmission. Another advantage is its relative ease of synthesis and availability. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Additionally, this compound has a relatively short half-life in vivo, which can limit its usefulness in certain experimental paradigms.

Future Directions

There are many potential future directions for research on N-(sec-butyl)-1-azocanecarboxamide. One area of interest is the development of more selective GABAA receptor antagonists that can be used to investigate the role of specific GABAA receptor subtypes in various physiological and pathological conditions. Another area of interest is the development of novel therapeutic agents that target GABAergic neurotransmission for the treatment of neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and other GABAA receptor antagonists in various experimental systems.